Cas no 22779-05-1 (Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy-)

• Product Name: Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy-
• CAS No: 22779-05-1
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• MDL: MFCD34603708
• CID: 1412060
• PubChem ID: 11010778
• Update Time: 2025-05-20

Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-[4-(4-methoxyphenyl)buta-1,3-diynyl]benzene
• 1-METHOXY-4-[4-(4-METHOXYPHENYL)BUTA-1,3-DIYN-1-YL]BENZENE
• SCHEMBL7134534
• 22779-05-1
• DTXSID50451826
• InChI=1/C18H14O2/c1-19-17-11-7-15(8-12-17)5-3-4-6-16-9-13-18(20-2)14-10-16/h7-14H,1-2H3
• Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy-
• GXEAUSITYGYUDM-UHFFFAOYSA-
• 1,4-bis(4-methoxyphenyl)buta-1,3-diyne

• MDL： MFCD34603708
• Inchi： 1S/C18H14O2/c1-19-17-11-7-15(8-12-17)5-3-4-6-16-9-13-18(20-2)14-10-16/h7-14H,1-2H3
• InChI Key： GXEAUSITYGYUDM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC#CC2C=CC(=CC=2)OC)=CC=1

Computed Properties

• Exact Mass: 262.09942
• Monoisotopic Mass: 262.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy-

Comprehensive Guide to Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy- (CAS No. 22779-05-1)

Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy- (CAS No. 22779-05-1) is a specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and advanced chemical synthesis. This compound, characterized by its unique butadiyne bridge and methoxy-substituted benzene rings, offers a versatile platform for researchers exploring novel molecular architectures. Its structural features make it a valuable intermediate in the development of conjugated polymers, organic electronics, and photovoltaic materials, aligning with the growing demand for sustainable energy solutions.

The chemical properties of Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy- are defined by its high degree of conjugation, which enhances its electronic and optical characteristics. This makes it particularly useful in the design of organic semiconductors and light-emitting diodes (LEDs). Recent advancements in AI-driven material discovery have highlighted the potential of such compounds in accelerating the development of next-generation flexible electronics and wearable technology, addressing the increasing consumer interest in smart devices and IoT applications.

In the pharmaceutical sector, Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy- has been explored for its potential as a scaffold for drug design. Its rigid, planar structure allows for precise molecular interactions, making it a candidate for targeting specific biological pathways. Researchers are particularly interested in its application in cancer therapeutics and neurodegenerative disease research, where the need for innovative treatments is ever-present. The compound's methoxy groups further enhance its solubility and bioavailability, critical factors in drug development.

The synthesis of Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy- involves sophisticated cross-coupling reactions, such as the Sonogashira coupling, which is widely used in modern organic chemistry. This method ensures high yield and purity, meeting the stringent requirements of industrial and academic laboratories. With the rise of green chemistry initiatives, there is a growing emphasis on optimizing these synthetic routes to minimize environmental impact, a topic frequently searched by professionals in the field.

Market trends indicate a steady increase in demand for high-performance organic materials, driven by advancements in renewable energy and electronic devices. Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy- is poised to play a pivotal role in this landscape, particularly in the development of organic photovoltaics (OPVs) and perovskite solar cells. These applications align with global efforts to reduce carbon emissions and transition to sustainable energy sources, a hot topic in both scientific and public forums.

From a safety and regulatory perspective, Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy- is handled under standard laboratory protocols to ensure safe usage. While it is not classified as a hazardous material, proper storage and handling are essential to maintain its stability and prevent degradation. This aspect is crucial for researchers and manufacturers who prioritize workplace safety and compliance with international standards.

In conclusion, Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-methoxy- (CAS No. 22779-05-1) represents a cutting-edge compound with diverse applications in materials science, pharmaceuticals, and sustainable technology. Its unique structural features and functional properties make it a valuable asset for researchers and industries alike. As the demand for innovative solutions in energy, electronics, and healthcare continues to grow, this compound is expected to remain at the forefront of scientific exploration and technological advancement.